Cas no 2227898-01-1 (rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227898-01-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6446887
• PubChem ID: 165650590
• Update Time: 2025-06-10

rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227898-01-1
• EN300-1764092

• Inchi： 1S/C13H16O3/c1-7-4-5-9(14)8(6-7)10-11(12(15)16)13(10,2)3/h4-6,10-11,14H,1-3H3,(H,15,16)/t10-,11+/m1/s1
• InChI Key： GACUUJBBOWBZHU-MNOVXSKESA-N
• SMILES： OC([C@@H]1[C@@H](C2C(=CC=C(C)C=2)O)C1(C)C)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227898-01-1)

The compound rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227898-01-1) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a hydroxyphenyl moiety, make it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting inflammatory pathways and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in modulating biological activity. The rac-(1R,3R) configuration of this molecule enhances its stereochemical complexity, which is critical for binding specificity in drug-receptor interactions. This aligns with the growing focus on chiral synthesis and enantioselective catalysis, topics frequently searched in academic and industrial chemistry forums. The presence of a carboxylic acid group further expands its utility in prodrug design and salt formation, addressing solubility challenges in formulation development.

The compound's 2-hydroxy-5-methylphenyl substituent contributes to its potential antioxidant properties, a hot topic in nutraceutical and cosmetic research. With increasing consumer interest in anti-aging and skin-protective agents, derivatives of this molecule may find applications in topical formulations. Computational studies suggest its ability to scavenge free radicals, a feature often queried in molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses.

From a synthetic chemistry perspective, the 2,2-dimethylcyclopropane core presents intriguing challenges for ring-strain manipulation, a subject of high interest in organic chemistry communities. The compound's stability under physiological conditions makes it a candidate for further metabolic studies, another frequently searched area in pharmacokinetics. Its logP (partition coefficient) and pKa values, often queried in drug design databases, suggest balanced lipophilicity for membrane permeability.

In material science applications, the rigid cyclopropane structure could contribute to novel polymer architectures, connecting to trending searches about bio-based materials. The compound's potential as a ligand in coordination chemistry is also noteworthy, given the rising interest in metal-organic frameworks (MOFs) for catalytic applications. These interdisciplinary connections enhance the compound's relevance across multiple research domains.

Quality control aspects of CAS No. 2227898-01-1 frequently appear in analytical chemistry discussions, particularly regarding HPLC method development and chiral separation techniques. The compound's UV-active phenolic group facilitates detection, addressing common queries about analytical validation in pharmaceutical quality assurance. Stability studies under various pH conditions, another trending topic in formulation science, would be valuable for this molecule's development.

Environmental fate studies of similar cyclopropane derivatives show promising biodegradation profiles, relevant to green chemistry initiatives increasingly searched by sustainability-focused researchers. The compound's potential metabolites could be investigated using advanced mass spectrometry techniques, a rapidly evolving field with growing online search volume. These aspects position the molecule favorably for eco-friendly pharmaceutical development.

Patent landscape analysis reveals growing interest in dimethylcyclopropane analogs, with applications ranging from kinase inhibitors to fragrance compounds. The rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl) substitution pattern appears novel in published literature, suggesting opportunities for intellectual property development. This connects to frequent searches about patentability and prior art in chemical innovation.

In conclusion, rac-(1R,3R)-3-(2-hydroxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a multifaceted compound with diverse research applications. Its structural features address multiple contemporary scientific interests, from drug discovery to sustainable chemistry, making it a compelling subject for further investigation across disciplines. The compound's unique characteristics and potential applications ensure its relevance in current scientific discourse and future innovation pipelines.